2-[1-(2-Methylpropyl)piperidin-4-yl]ethan-1-ol

• IUPAC Name: 2-[1-(2-methylpropyl)piperidin-4-yl]ethanol
• InChI: InChI=1S/C11H23NO/c1-10(2)9-12-6-3-11(4-7-12)5-8-13/h10-11,13H,3-9H2,1-2H3
• InChI Key: RDEQZCVYDXGQNL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CCC(CC1)CCO
• Molecular Formula: C11H23NO
• Molecular Weight: 185.31 g/mol

Description

“2-[1-(2-Methylpropyl)piperidin-4-yl]ethan-1-ol” is a chemical compound with the molecular formula C7H15NO. It is also known as 4-Piperidineethanol. It is related to a class of compounds known as 4-aryl piperidines, which are useful as semi-flexible linkers in PROTAC development for targeted protein degradation.

Synthesis Analysis

The synthesis of “this compound” involves dissolving the compound in dichloromethane. Di-tert-butyl dicarbonate is then slowly added at a temperature between 15 to 20 degrees Celsius.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the SMILES string: OCCC1CCNCC1. The molecular weight of the compound is 129.203.

Scientific Research Applications

2-[1-(2-Methylpropyl)piperidin-4-yl]ethan-1-olropylpiperidine-4-ol has a variety of scientific research applications. It is used in the synthesis of a variety of organic compounds, including piperidine derivatives, quinolines, and amides. It is also used in the synthesis of a variety of pharmaceuticals, such as antibiotics, antifungals, and antivirals. In addition, 2-methyl-1-propylpiperidine-4-ol is used in the synthesis of a variety of pesticides and herbicides.

Mechanism of Action

Target of Action

A structurally similar compound, 2- (1- (1,3,4-thiadiazol-2-yl)piperidin-4-yl) ethan-1-ol, has been identified as a novel inhibitor of glutaminase 1 . Glutaminase 1 is an enzyme that plays a crucial role in cellular metabolism, particularly in the conversion of glutamine to glutamate, a critical step in the glutaminolysis pathway .

Mode of Action

If it acts similarly to its structural analogue, it may inhibit the activity of glutaminase 1, thereby reducing the conversion of glutamine to glutamate . This could potentially disrupt cellular metabolism, particularly in cells that rely heavily on glutaminolysis, such as cancer cells .

Biochemical Pathways

The inhibition of glutaminase 1 by 2-[1-(2-Methylpropyl)piperidin-4-yl]ethan-1-ol could affect the glutaminolysis pathway . Glutaminolysis is a metabolic pathway that involves the breakdown of glutamine into glutamate, which can then be further metabolized to produce energy and support cellular growth and proliferation. Inhibition of this pathway could potentially disrupt these processes, particularly in cells that are heavily reliant on glutaminolysis .

Pharmacokinetics

The compound’s predicted density is 0921±006 g/cm3, and its predicted boiling point is 2497±150 °C . These properties could potentially influence its pharmacokinetic behavior.

Result of Action

If it acts as a glutaminase 1 inhibitor, it could potentially disrupt cellular metabolism and inhibit the growth and proliferation of cells that are heavily reliant on glutaminolysis .

Advantages and Limitations for Lab Experiments

2-[1-(2-Methylpropyl)piperidin-4-yl]ethan-1-olropylpiperidine-4-ol has several advantages and limitations for use in laboratory experiments. One advantage is its low cost and availability. In addition, it is relatively easy to synthesize, making it a convenient reagent for use in a variety of laboratory experiments. However, it is also highly volatile, making it difficult to store and handle.

Future Directions

There are a number of potential future directions for the use of 2-methyl-1-propylpiperidine-4-ol. One potential direction is its use in the synthesis of a variety of organic compounds, such as piperidine derivatives, quinolines, and amides. Another potential direction is its use in the synthesis of a variety of pharmaceuticals, such as antibiotics, antifungals, and antivirals. Additionally, 2-methyl-1-propylpiperidine-4-ol could be used in the synthesis of a variety of pesticides and herbicides. Finally, it could be further studied to determine its potential interactions with other molecules and its potential biochemical and physiological effects.

Biochemical Analysis

Biochemical Properties

2-[1-(2-Methylpropyl)piperidin-4-yl]ethan-1-ol plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been observed to interact with glutaminase 1 (GLS1), an enzyme involved in the conversion of glutamine to glutamate . This interaction is crucial as it can influence the metabolic pathways related to glutamine metabolism. Additionally, this compound may act as a semi-flexible linker in the development of bifunctional protein degraders .

Cellular Effects

This compound affects various types of cells and cellular processes. It has been shown to influence cell signaling pathways, gene expression, and cellular metabolism. For example, its interaction with GLS1 can lead to an increase in reactive oxygen species (ROS) levels within mitochondria, thereby affecting cellular metabolism

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression. It binds to GLS1, inhibiting its activity and leading to alterations in glutamine metabolism . This inhibition can result in decreased production of glutamate and subsequent effects on cellular energy production and signaling pathways. Additionally, this compound may influence gene expression by modulating transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. Its stability and degradation are important factors to consider. Studies have shown that it remains stable under certain conditions, but its degradation can occur over extended periods

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects on cellular metabolism and function. At higher doses, toxic or adverse effects can occur. For instance, high doses have been associated with increased ROS levels and potential oxidative stress . It is crucial to determine the optimal dosage to maximize its therapeutic potential while minimizing adverse effects.

Metabolic Pathways

This compound is involved in several metabolic pathways, particularly those related to glutamine metabolism. It interacts with GLS1, leading to changes in the conversion of glutamine to glutamate . This interaction can affect metabolic flux and metabolite levels, influencing overall cellular metabolism. Additionally, it may interact with other enzymes and cofactors involved in related pathways, further modulating metabolic processes.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its activity. It may interact with specific transporters or binding proteins that facilitate its uptake and localization . Once inside the cell, it can accumulate in certain compartments, such as mitochondria, where it exerts its effects on cellular metabolism and function.

Subcellular Localization

The subcellular localization of this compound is essential for its activity and function. It may be directed to specific compartments or organelles through targeting signals or post-translational modifications . For example, its interaction with GLS1 suggests a mitochondrial localization, where it can influence metabolic processes and ROS production. Understanding its subcellular localization can provide insights into its mechanism of action and potential therapeutic applications.